Cas no 158504-99-5 (Oxirane,2-(1-heptyn-1-yl)-)

• Product Name: Oxirane,2-(1-heptyn-1-yl)-
• CAS No: 158504-99-5
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 108218
• PubChem ID: 14979808
• Update Time: 2025-04-18

Oxirane,2-(1-heptyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-(1-heptyn-1-yl)-
• Oxirane, 1-heptynyl- (9CI)
• Oxirane, 1-heptynyl-(9CI)
• 158504-99-5
• 2-hept-1-ynyloxirane

• Inchi： 1S/C9H14O/c1-2-3-4-5-6-7-9-8-10-9/h9H,2-5,8H2,1H3
• InChI Key： NIENJVSWKQUPAC-UHFFFAOYSA-N
• SMILES： O1CC1C#CCCCCC

Computed Properties

• Exact Mass: 138.10400
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 1.96890